10.1039/B9NJ00444K | Synthesis and structure of cycloperfluoroalkylated derivatives of C70, C70(C2F4) and C70(C4F8)n, n = 1–6†

Synthesis and structure of cycloperfluoroalkylated derivatives of C70, C70(C2F4) and C70(C4F8)n, n = 1–6†

New Journal of Chemistry Pub Date: 2010-01-12 DOI: 10.1039/B9NJ00444K

Abstract

The addition reactions of biradicals thermally generated from 1,2-C₂F₄I₂ or 1,4-C₄F₈I₂ were applied to functionalize C₇₀ fullerene. The mixtures of C₇₀(C₂F₄)_m and C₇₀(C₄F₈)_n products were separated by HPLC resulting in several individual compounds. Molecular structures of new cycloperfluoroalkylated C₇₀, C₇₀(C₂F₄), C₇₀(C₄F₈) (two isomers), C₇₀(C₄F₈)₂, C₇₀(C₄F₈)₄, C₇₀(C₄F₈)₅ (two isomers), and C₇₀(C₄F₈)₆ (two isomers) were determined by single crystal X-ray diffraction and discussed in terms of their addition patterns and relative energies of their formation.

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